![molecular formula C17H13Cl2NO2 B5112909 8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline](/img/structure/B5112909.png)
8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline
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Overview
Description
8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline, also known as DCQ, is a quinoline derivative that has gained attention in scientific research due to its potential therapeutic properties. DCQ has been studied for its ability to inhibit the growth and proliferation of cancer cells, as well as its potential as an anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of 8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its anti-cancer properties. This compound has also been shown to inhibit the activation of NF-κB, a signaling pathway involved in inflammation, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in different systems. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, and inhibit cell cycle progression. In animal models of inflammatory diseases, this compound has been shown to reduce inflammation and improve joint function. This compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline has several advantages for lab experiments, including its relatively low cost and ease of synthesis. This compound is also stable under a wide range of conditions, which makes it suitable for use in various assays. However, this compound also has some limitations, including its low solubility in aqueous solutions, which may limit its use in certain experiments. This compound also has limited bioavailability, which may limit its potential as a therapeutic agent.
Future Directions
There are several potential future directions for research on 8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline. One area of interest is the development of more potent analogs of this compound with improved bioavailability and therapeutic properties. Another area of interest is the investigation of the role of this compound in other diseases and conditions, such as neurological disorders and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Synthesis Methods
8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline can be synthesized through a multi-step process starting with 8-hydroxyquinoline. The first step involves the reaction of 8-hydroxyquinoline with 2,6-dichlorophenol in the presence of a base to form this compound-5-sulfonic acid. The sulfonic acid group can then be removed through a reaction with an alkali metal hydroxide to yield this compound.
Scientific Research Applications
8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline has been studied for its potential therapeutic properties in various fields of research. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound has also been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of inflammatory diseases such as arthritis.
properties
IUPAC Name |
8-[2-(2,6-dichlorophenoxy)ethoxy]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Cl2NO2/c18-13-6-2-7-14(19)17(13)22-11-10-21-15-8-1-4-12-5-3-9-20-16(12)15/h1-9H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLZOSCCTNVCMLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)OCCOC3=C(C=CC=C3Cl)Cl)N=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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